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Compound of Interest

Compound Name: Acid Yellow 79

Cat. No.: B1175317

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of C.I. Acid Yellow 79
(CAS No. 12220-70-1), a di-azo dye. A thorough understanding of its solubility is critical for its
application in various fields, including textile dyeing, leather coloration, and paper printing.[1][2]
For professionals in research and development, this data is essential for formulation, quality
control, and the assessment of the dye's environmental and biological interactions.

Physicochemical Properties of Acid Yellow 79

A summary of the key physicochemical properties of Acid Yellow 79 is presented in the table
below.
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Property Value

C.I. Name Acid Yellow 79

CAS Number 12220-70-1
Molecular Formula Ca7H40N10Na2012S4
Molecular Weight 1111.12 g/mol
Chemical Class Di-azo Dye
Physical Appearance Yellow Powder

Hue Yellow

Solubility of Acid Yellow 79

The solubility of a dye is a critical parameter that influences its application and performance.
Acid Yellow 79 is classified as a water-soluble dye.[1][2]

Aqueous Solubility

Acid Yellow 79 exhibits good solubility in water, a characteristic that is fundamental to its use in
aqueous dyeing systems.[3] The solubility in water is influenced by both temperature and pH.
An increase in temperature generally leads to an increase in solubility.[3] The dye is most
stable and soluble under acidic conditions, which is consistent with its classification as an acid
dye.[3]

The following table summarizes the available quantitative data on the solubility of Acid Yellow

79 in water.
Solvent Temperature Solubility
Water 90°C 60 g/L

Organic Solvent Solubility

There is a notable lack of publicly available, verified quantitative data for the solubility of Acid
Yellow 79 (CAS No. 12220-70-1) in organic solvents. It is important to distinguish Acid Yellow
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79 from "Solvent Yellow 79," which is a different chemical entity with distinct CAS numbers and
solubility profiles. Due to this data gap, researchers are strongly encouraged to determine the
solubility of Acid Yellow 79 in specific organic solvents of interest experimentally. The detailed
protocol provided in the following section can be adapted for this purpose.

Experimental Protocol for Determining Dye
Solubility

The following is a detailed methodology for the experimental determination of Acid Yellow 79
solubility. This protocol is based on the widely accepted shake-flask method coupled with UV-
Vis spectrophotometry, a reliable technique for determining the solubility of colored
compounds.

l. Principle

An excess amount of Acid Yellow 79 is agitated in a solvent of interest at a constant
temperature for a sufficient time to reach equilibrium. The saturated solution is then filtered to
remove undissolved solid, and the concentration of the dissolved dye in the filtrate is
determined using a UV-Vis spectrophotometer by comparing its absorbance to a pre-
established calibration curve.

Il. Materials and Equipment

e Acid Yellow 79 (analytical standard)

o Solvent of interest (e.g., deionized water, ethanol, methanol, acetone)
e Analytical balance

e Volumetric flasks

o Pipettes

e Thermostatic shaker bath

e Centrifuge (optional)

e Syringe filters (e.g., 0.45 pum PTFE or nylon)
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o UV-Vis spectrophotometer

e Cuvettes

lll. Procedure

A. Preparation of Standard Solutions and Calibration Curve

o Prepare a Stock Solution: Accurately weigh a known mass of Acid Yellow 79 and dissolve it
in a known volume of the solvent in a volumetric flask to prepare a stock solution of known
concentration.

o Prepare a Series of Standard Solutions: Perform serial dilutions of the stock solution to
prepare a series of at least five standard solutions of decreasing concentrations.

o Determine the Wavelength of Maximum Absorbance (Amax): Scan one of the standard
solutions using the UV-Vis spectrophotometer over a relevant wavelength range to determine
the Amax, the wavelength at which the dye exhibits the highest absorbance.

o Measure Absorbance of Standard Solutions: Set the spectrophotometer to the determined
Amax. Measure the absorbance of the solvent (as a blank) and each of the standard
solutions.

e Construct the Calibration Curve: Plot the absorbance of the standard solutions versus their
known concentrations. Perform a linear regression analysis to obtain the equation of the line
(y = mx + c¢) and the coefficient of determination (R?). An R? value close to 1 indicates a good
linear relationship.

B. Determination of Solubility

o Sample Preparation: Add an excess amount of Acid Yellow 79 to a series of vials each
containing a known volume of the solvent of interest. The amount of solid added should be
sufficient to ensure that undissolved solid remains at equilibrium.

» Equilibration: Place the vials in a thermostatic shaker bath set to the desired temperature.
Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is
reached.
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e Phase Separation: After equilibration, allow the vials to stand in the thermostatic bath to let
the undissolved solid settle. If necessary, centrifuge the samples to facilitate the separation
of the solid and liquid phases.

« Filtration: Carefully draw the supernatant (the saturated solution) using a syringe and filter it
through a syringe filter into a clean vial. This step is crucial to remove any undissolved
microparticles.

 Dilution (if necessary): The filtered saturated solution may need to be diluted with the solvent
to bring its absorbance within the linear range of the calibration curve. Record the dilution
factor.

o Absorbance Measurement: Measure the absorbance of the diluted (or undiluted) filtrate at
the Amax using the UV-Vis spectrophotometer.

o Concentration Calculation: Use the equation of the calibration curve to calculate the
concentration of Acid Yellow 79 in the measured sample. Multiply this value by the dilution
factor (if any) to obtain the solubility of Acid Yellow 79 in the solvent at the specified

temperature.

Mandatory Visualization

The following diagram illustrates the experimental workflow for determining the solubility of Acid
Yellow 79.
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Caption: Experimental workflow for determining the solubility of Acid Yellow 79.
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The logical flow for establishing a reliable method to quantify the solubility of Acid Yellow 79 is
depicted in the following relationship diagram.

Equilibrium Saturation

Defined Amax Clear, Particulate-Free Filtrate

Accurate Standard Solutions

Linear Calibration Curve (Beer's Law) Absorbance within Linear Range

Reliable Solubility Value

Click to download full resolution via product page

Caption: Key relationships for accurate solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1175317#solubility-of-acid-yellow-79-in-different-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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